7-[(3,4-dimethylphenoxy)methyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one

• IUPAC Name: 7-[(3,4-dimethylphenoxy)methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• InChI: InChI=1S/C15H14N2O2S/c1-10-3-4-13(7-11(10)2)19-9-12-8-14(18)17-5-6-20-15(17)16-12/h3-8H,9H2,1-2H3
• InChI Key: HWRXQXMMEPLZSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC2=CC(=O)N3C=CSC3=N2)C
• Molecular Formula: C15H14N2O2S
• Molecular Weight: 286.4 g/mol

Description

7-[(3,4-dimethylphenoxy)methyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one, also known as DMTCP, is a synthetic compound with potential biological applications. It belongs to the class of thiazolopyrimidines and has been studied extensively for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of 7-[(3,4-dimethylphenoxy)methyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in DNA replication and repair. This leads to the accumulation of DNA damage and ultimately cell death. 7-[(3,4-dimethylphenoxy)methyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one has also been shown to disrupt the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
7-[(3,4-dimethylphenoxy)methyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one has been shown to have low toxicity in vitro and in vivo. It has been shown to be metabolized in the liver and excreted in the urine. 7-[(3,4-dimethylphenoxy)methyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one has been shown to have a low affinity for plasma proteins, suggesting that it may have a short half-life in the body. However, further studies are needed to fully understand the biochemical and physiological effects of 7-[(3,4-dimethylphenoxy)methyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one.

Advantages and Limitations for Lab Experiments

One of the main advantages of 7-[(3,4-dimethylphenoxy)methyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one is its high purity and yield, making it suitable for biological studies. 7-[(3,4-dimethylphenoxy)methyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one has also been shown to have low toxicity, making it a safe compound to work with. However, one limitation of 7-[(3,4-dimethylphenoxy)methyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one is its limited solubility in water, which may affect its bioavailability in vivo. Further studies are needed to optimize the formulation of 7-[(3,4-dimethylphenoxy)methyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one for biological studies.

Future Directions

There are several future directions for the study of 7-[(3,4-dimethylphenoxy)methyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one. One direction is to further investigate its potential as an anticancer agent. Studies are needed to determine the optimal dose and administration route of 7-[(3,4-dimethylphenoxy)methyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one for cancer treatment. Another direction is to investigate its potential as an antibacterial and antifungal agent. Studies are needed to determine the mechanism of action of 7-[(3,4-dimethylphenoxy)methyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one against bacteria and fungi. Finally, studies are needed to optimize the formulation of 7-[(3,4-dimethylphenoxy)methyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one for in vivo studies, including its solubility and bioavailability.

Synthesis Methods

The synthesis of 7-[(3,4-dimethylphenoxy)methyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one involves the reaction of 3,4-dimethylphenol with 2-chloroacetonitrile in the presence of sodium hydride to form 3,4-dimethylphenoxyacetonitrile. This intermediate is then reacted with 2-aminothiazole in the presence of potassium carbonate to form 7-[(3,4-dimethylphenoxy)methyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one. The synthesis of 7-[(3,4-dimethylphenoxy)methyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one has been optimized to produce high yields and purity, making it suitable for biological studies.

Scientific Research Applications

7-[(3,4-dimethylphenoxy)methyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one has been studied for its potential use as an anticancer agent. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. 7-[(3,4-dimethylphenoxy)methyl]-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one has also been studied for its antibacterial and antifungal properties. It has been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes.